Cas no 2648918-72-1 ((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopropanoic acid)

• Product Name: (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopropanoic acid
• CAS No: 2648918-72-1
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6056956
• PubChem ID: 165826061
• Update Time: 2025-06-14

(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopropanoic acid
• EN300-1503879
• 2648918-72-1
• (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylpentanamido]propanoic acid

• Inchi： 1S/C25H30N2O5/c1-5-14-25(3,23(30)27(4)16(2)22(28)29)26-24(31)32-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21H,5,14-15H2,1-4H3,(H,26,31)(H,28,29)/t16-,25?/m0/s1
• InChI Key： ODGCYQHWYHAEEL-YPHZTSLFSA-N
• SMILES： O(C(NC(C)(C(N(C)[C@H](C(=O)O)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopropanoic acid

Comprehensive Overview of (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopropanoic acid (CAS No. 2648918-72-1)

(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopropanoic acid (CAS No. 2648918-72-1) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for the amino functionality, enabling controlled peptide chain elongation. Researchers and pharmaceutical developers frequently search for high-purity Fmoc-amino acids to ensure efficient coupling reactions and minimize side products.

The molecular structure of (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopropanoic acid features a chiral center at the 2-position, which is essential for stereoselective synthesis. The compound’s CAS No. 2648918-72-1 is often referenced in patent literature and academic journals focusing on peptide therapeutics and drug discovery. With the growing demand for peptide-based drugs—such as GLP-1 analogs and antimicrobial peptides—this compound has gained attention for its role in producing custom peptides and bioconjugates. Users frequently inquire about its solubility, storage conditions, and compatibility with automated peptide synthesizers.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly alternatives to traditional peptide coupling reagents. While (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopropanoic acid itself is not a reagent, its efficient use in SPPS aligns with the trend toward reducing waste in pharmaceutical manufacturing. Searches related to Fmoc deprotection and microwave-assisted peptide synthesis often highlight the need for optimized protocols involving this compound. Additionally, its stability under ambient conditions makes it a practical choice for laboratories aiming to streamline workflows.

From a commercial perspective, suppliers of CAS No. 2648918-72-1 emphasize its application in high-throughput screening and combinatorial chemistry. The compound’s compatibility with resin-based synthesis and HPLC purification further enhances its utility in modern drug development pipelines. Questions about its MSDS (Material Safety Data Sheet) and handling precautions are common among first-time users, underscoring the importance of proper lab practices. Notably, the rise of AI-driven peptide design has spurred interest in such building blocks, as computational tools predict novel sequences requiring precise synthesis.

In summary, (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopropanoic acid (CAS No. 2648918-72-1) is a cornerstone in peptide chemistry, bridging fundamental research and industrial applications. Its relevance to personalized medicine and biologics ensures sustained demand, while advancements in continuous flow synthesis may further elevate its role in next-generation pharmaceutical production.